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Compound of Interest

Compound Name: 2-Amino-5-diethylaminopentane

Cat. No.: B108754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical characteristics of 2-
Amino-5-diethylaminopentane, a key chemical intermediate in various synthetic processes,

notably in the pharmaceutical industry for the production of antimalarial drugs.[1] This

document consolidates essential data, outlines standard experimental methodologies for its

characterization, and presents a logical workflow for its analysis.

Core Physical and Chemical Properties
2-Amino-5-diethylaminopentane is a colorless to almost colorless clear liquid with a faint

amine odor.[1][2][3] It is recognized for its solubility in water and alcohol.[1][4] The compound is

classified as a combustible material that may burn but does not ignite readily.[4]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of 2-
Amino-5-diethylaminopentane.
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Property Value Reference

CAS Number 140-80-7 [4][5]

Molecular Formula C₉H₂₂N₂ [1][3][4][5][6]

Molecular Weight 158.28 g/mol [4][5][6]

Boiling Point
200-210 °C (approx.)101 °C /

37 mmHg
[1][4]

Melting Point
-50 °C37.5 °C (estimate)42-44

°C
[1][4][2]

Density 0.817 g/mL at 25 °C [4]

Refractive Index n20/D 1.4429 [4]

Flash Point 68 °C (154.4 °F) - closed cup

pKa (Predicted) 10.81 ± 0.35 [1][4]

Water Solubility Soluble [1]

Experimental Protocols for Physical
Characterization
While specific experimental documentation for the characterization of 2-Amino-5-
diethylaminopentane is not extensively published, the following are standard methodologies

employed for determining the key physical properties listed above.

1. Determination of Boiling Point: The boiling point is typically determined using methods such

as distillation under atmospheric or reduced pressure. A sample of the liquid is heated, and the

temperature at which the vapor pressure of the liquid equals the pressure surrounding the

liquid and the liquid changes into a vapor is recorded. For higher boiling point liquids or to

prevent decomposition, vacuum distillation is employed, and the boiling point is reported at a

specific pressure.

2. Determination of Melting Point: For substances that are solid at room temperature, the

melting point is determined using a melting point apparatus. A small amount of the crystallized
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substance is placed in a capillary tube and heated. The temperature range over which the

substance transitions from a solid to a liquid is recorded. Given the low melting point of 2-
Amino-5-diethylaminopentane, this would be determined using a cryostat or a similar low-

temperature apparatus.

3. Measurement of Density: The density of a liquid is commonly measured using a pycnometer

or a digital density meter. These instruments allow for the precise measurement of the mass of

a known volume of the liquid at a specific temperature, typically 25 °C.

4. Measurement of Refractive Index: The refractive index is determined using a refractometer,

most commonly an Abbé refractometer. A drop of the liquid is placed on the prism, and the

instrument measures the angle at which light is refracted as it passes through the substance.

This measurement is temperature-dependent and is usually reported at 20 °C with the sodium

D-line (n20/D).

5. Flash Point Determination: The flash point is determined using a closed-cup tester, such as a

Pensky-Martens or Cleveland open-cup apparatus. The substance is heated at a controlled

rate, and an ignition source is periodically passed over the surface of the liquid. The flash point

is the lowest temperature at which the vapors above the liquid will ignite.

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the physical and chemical

characterization of a chemical intermediate like 2-Amino-5-diethylaminopentane.

Synthesis and Purification

Physical Property Determination Spectroscopic Analysis Purity and Final Characterization

Chemical Synthesis

Purification (e.g., Distillation)

Boiling Point Analysis Melting Point Analysis Density Measurement Refractive Index Measurement NMR Spectroscopy (¹H, ¹³C) IR Spectroscopy Mass Spectrometry Purity Assessment (e.g., GC, HPLC)

Final Characterization Report

Click to download full resolution via product page

Caption: General workflow for the characterization of a chemical intermediate.
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Concluding Remarks
The data and methodologies presented in this guide provide a foundational understanding of

the physical characteristics of 2-Amino-5-diethylaminopentane. This information is critical for

its handling, application in synthesis, and for ensuring the quality and consistency of

downstream products in research and drug development. As a key building block, a thorough

understanding of its physical properties is paramount for its effective utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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